Cas no 898641-57-1 (1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole)

• Product Name: 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole
• CAS No: 898641-57-1
• MF: C₁₃H₁₅N₃O₅S
• MW: 325.34030175209
• CID: 5809182
• PubChem ID: 20105706
• Update Time: 2025-10-23

1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-2,4-dimethylphenyl)sulfonyl-2-methyl-5-nitroimidazole
• VU0606915-1
• 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole
• AKOS002285764
• F3237-0720
• 898641-57-1
• 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-2-methyl-5-nitro-1H-imidazole

• Inchi： 1S/C13H15N3O5S/c1-8-5-9(2)12(6-11(8)21-4)22(19,20)15-10(3)14-7-13(15)16(17)18/h5-7H,1-4H3
• InChI Key： IDVMODBDZAYEPB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)OC)(N1C(=CN=C1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 325.07324176g/mol
• Monoisotopic Mass: 325.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole

Introduction to 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole (CAS No. 898641-57-1)

1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 898641-57-1, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its sulfonamide and nitro functional groups, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The sulfonamide moiety in 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole plays a crucial role in its interactions with biological targets. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticonvulsant properties. In recent years, sulfonamide derivatives have been extensively studied for their potential in developing new drugs targeting various diseases. The presence of the 5-methoxy group and the dimethyl substitution on the benzene ring further modulates the electronic and steric properties of the molecule, enhancing its binding affinity to specific biological receptors.

One of the most compelling aspects of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole is its potential application in the development of novel therapeutic agents. The nitro group incorporated into the imidazole ring introduces a site for redox chemistry, which can be exploited to design prodrugs or bioactivatable compounds. This feature has been leveraged in various research studies to develop molecules with enhanced bioavailability or targeted release mechanisms. The combination of these structural elements makes this compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole with biological targets more accurately. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways and as a modulator of protein-protein interactions. The ability to predict such interactions computationally significantly accelerates the drug discovery process, allowing for rapid screening of derivatives with improved pharmacological profiles.

The synthesis of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the sulfonamide group necessitates careful handling to ensure regioselectivity and minimize side reactions. Researchers have reported efficient synthetic routes that utilize catalytic methods to enhance yield and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical development.

In vitro studies have begun to elucidate the biological activity of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole, revealing promising results in several disease models. Initial experiments have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, the compound has shown potential in modulating pathways associated with neurodegenerative diseases, suggesting its utility as a therapeutic agent for conditions like Alzheimer's disease or Parkinson's disease. These findings underscore the importance of further investigation into this novel compound.

The development of new pharmaceuticals relies heavily on understanding the pharmacokinetic properties of candidate compounds. Studies on 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole have begun to address its solubility, stability, and metabolic fate. Researchers are exploring methods to improve solubility through structural modifications or formulation techniques, which could enhance oral bioavailability. Additionally, investigations into metabolic pathways aim to identify potential detoxification routes or sites of biotransformation that could influence drug efficacy and safety.

The future prospects for 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As computational tools continue to improve and high-throughput screening technologies become more accessible, the pace at which new derivatives are developed will likely accelerate.

In conclusion,1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of sulfonamide functionality, methoxy group, dimethyl substitution, nitro group, and imidazole core provides a versatile platform for drug discovery. With continued research efforts aimed at optimizing synthesis methods, pharmacokinetic profiles, and biological activity, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.